2-(4-ethoxyphenyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8H-Indeno[1,2-d]thiazole derivatives are a class of compounds that have been synthesized and characterized for their potential as SARS-CoV-2 3CLpro inhibitors . These compounds are interesting building blocks and frequently encountered structural motifs in a variety of natural products and synthetic bioactive compounds useful as pharmaceuticals agents .
Synthesis Analysis
The synthesis of 8H-Indeno[1,2-d]thiazole derivatives involves the reaction of thiourea with appropriate ketones . The synthesis of these compounds has been achieved via αbromo, α,αdibromo and αtosyloxy carbonyl compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include the reaction of thiourea with appropriate ketones . The reaction with αbromo, α,αdibromo and αtosyloxy carbonyl compounds has also been reported .Scientific Research Applications
Synthesis and Antimicrobial Activities
- Antimicrobial Synthesis: A study by Wardkhan et al. (2008) explored the synthesis of various thiazole derivatives, which included similar compounds to 2-(4-ethoxyphenyl)-N-(8H-indeno[1,2-d]thiazol-2-yl)acetamide. These derivatives were tested for antimicrobial activity against bacterial and fungal isolates, highlighting the potential of thiazole compounds in antimicrobial applications (Wardkhan et al., 2008).
Antimicrobial and Antifungal Effects
- Antimicrobial and Antifungal Properties: Liao et al. (2017) synthesized 2-substituted phenoxy-N-(4-substituted phenyl-5-(1H-1,2,4-triazol-1-yl)thiazole-2-yl)acetamide derivatives, which showed promising results against plant fungi and bacteria. This emphasizes the significance of such compounds in developing new antimicrobial agents (Liao et al., 2017).
Synthesis and Characterization for Antimicrobial Use
- Synthesis for Antimicrobial Application: Saravanan et al. (2010) investigated novel thiazole derivatives for their anti-bacterial and anti-fungal activities. The study focused on the synthesis and characterization of these compounds, which shares structural similarities with this compound, underscoring their potential in antimicrobial research (Saravanan et al., 2010).
COX Inhibition and Antioxidant Activities
- Cyclooxygenase Inhibitory Activity: Ertas et al. (2022) synthesized 2-[(5,6-diaryl-1,2,4-triazin-3-yl)thio]-N-(benzo/thiazol-2-yl)acetamide derivatives which demonstrated strong inhibitory activity on the COX-2 enzyme. This suggests potential applications of similar compounds in inflammation and pain management (Ertas et al., 2022).
- Antioxidant and Anti-inflammatory Properties: Koppireddi et al. (2013) investigated N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides for their anti-inflammatory and antioxidant activities, indicating the utility of thiazole derivatives in therapeutic research (Koppireddi et al., 2013).
Anticancer Applications
- Anticancer Potential: Alqahtani and Bayazeed (2020) synthesized pyridine linked thiazole derivatives and evaluated their cytotoxicity against various cancer cell lines. This highlights the potential of thiazole-based compounds, like this compound, in cancer research (Alqahtani & Bayazeed, 2020).
Future Directions
Properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-2-24-15-9-7-13(8-10-15)11-18(23)21-20-22-19-16-6-4-3-5-14(16)12-17(19)25-20/h3-10H,2,11-12H2,1H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXDRXOXRKUKAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.